Cas no 104292-82-2 (Benzoic acid, 4-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]-)

• Product Name: Benzoic acid, 4-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]-
• CAS No: 104292-82-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1147791
• PubChem ID: 13679680
• Update Time: 2025-04-20

Benzoic acid, 4-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]-
• 4-(oxan-2-yloxymethyl)benzoic acid
• DTXSID10546540
• VQUWLXGDPMUXOJ-UHFFFAOYSA-N
• SCHEMBL3811958
• 104292-82-2
• 4-(tetrahydro-pyran-2-yloxymethyl)-benzoic acid
• 4-{[(Oxan-2-yl)oxy]methyl}benzoic acid

• Inchi： 1S/C13H16O4/c14-13(15)11-6-4-10(5-7-11)9-17-12-3-1-2-8-16-12/h4-7,12H,1-3,8-9H2,(H,14,15)
• InChI Key： VQUWLXGDPMUXOJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76